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Compound of Interest

2-(2'-N-Boc-hydrazino)benzoic
Compound Name: d
aci

Cat. No.: B111981

Introduction

2-(2'-N-Boc-hydrazino)benzoic acid, also known as 2-(N'-tert-Butoxycarbonyl-hydrazino)-
benzoic acid, is a versatile chemical intermediate with significant applications in pharmaceutical
research and medicinal chemistry.[1][2] The presence of a tert-butyloxycarbonyl (Boc)
protecting group on the hydrazine moiety enhances the compound's stability and modulates its
reactivity, making it a valuable building block in organic synthesis.[1][2][3] This guide provides a
comprehensive overview of its chemical properties, experimental protocols, and key
applications for researchers and professionals in drug development.

Core Chemical Properties

The fundamental physicochemical properties of 2-(2'-N-Boc-hydrazino)benzoic acid are
summarized below. This data is essential for its handling, characterization, and application in
experimental settings.
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Property Value Source(s)
CAS Number 155290-47-4 [1][4]
Molecular Formula C12H16N204 [11[415]
Molecular Weight 252.27 g/mol [11[4115]
Appearance Off-white Fo light brown or (1176}
brown solid
Purity > 95% (by HPLC) [1][2]
Predicted Density 1.262 + 0.06 g/cm?3 [6]
Predicted pKa 3.62+£0.36 [51[6]
Storage Conditions 0-8 °C [1][6]

Reactivity and Applications

2-(2'-N-Boc-hydrazino)benzoic acid's unique structure makes it a crucial intermediate in

several advanced chemical applications.

o Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various

pharmaceuticals.[1] The Boc-protected hydrazine group can participate in reactions to form
hydrazone derivatives, which are significant in the development of therapeutic compounds,
including potential anti-cancer agents.[1][2][3]

Bioactive Molecules and Drug Discovery: The compound serves as a valuable precursor for
creating more complex bioactive molecules, contributing significantly to advancements in
medicinal chemistry.[1][2][3]

Bioconjugation: It is employed in bioconjugation processes, which involve attaching
biomolecules to other molecules or surfaces. This is critical for developing advanced drug
delivery systems and diagnostic tools.[1][2]

Coordination Chemistry: Its ability to form stable complexes with metal ions opens up
applications in the fields of coordination chemistry and catalysis.[1][2][3]
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Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 2-(2'-N-Boc-

hydrazino)benzoic acid are outlined below.

Synthesis Protocol: Boc Protection of 2-
Hydrazinobenzoic Acid

This protocol describes a general method for the N-Boc protection of a hydrazinobenzoic acid,

adapted from procedures for analogous compounds.[7][8] The reaction involves the treatment

of 2-hydrazinobenzoic acid with di-tert-butyl dicarbonate (Bocz0).

Dissolution: Dissolve 2-hydrazinobenzoic acid (1 equivalent) in a suitable solvent mixture,
such as 1,4-dioxane and water.[7][8]

Basification: Add an aqueous base, like 1 M sodium hydroxide, to the solution to facilitate the
reaction.

Reagent Addition: Cool the mixture in an ice bath (0 °C). Add di-tert-butyl dicarbonate (1.2 to
2 equivalents) portion-wise to the stirred solution.[7][8]

Reaction: Allow the reaction to stir at 0 °C for approximately 1 hour, then let it warm to room
temperature and stir overnight.[7]

Work-up and Extraction:
o Dilute the reaction mixture with a suitable organic solvent like ethyl acetate.[7]
o Transfer the mixture to a separatory funnel and perform aqueous extractions.

o Acidify the combined aqueous layers with a strong acid (e.g., 12 M HCI) until a precipitate
forms.[7]

o Extract the product from the acidified aqueous layer using ethyl acetate (e.g., 3 times).[7]
Purification:

o Combine the organic layers and wash with brine.[7][8]
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o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[7][8][9]

o Filter the drying agent and concentrate the solution under reduced pressure to yield the
crude product.[7][9]

o Further purify the solid by recrystallization from a solvent system like ethyl acetate/hexane
to obtain pure 2-(2'-N-Boc-hydrazino)benzoic acid.[8]

Analytical Characterization

High-Performance Liquid Chromatography (HPLC): Purity is typically assessed using

reverse-phase HPLC.[1][2] A C18 column is often used with a gradient elution system

involving mobile phases like acetonitrile and water, often with an acid modifier such as
phosphoric acid.[10] Detection is commonly performed using a UV detector.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are used to
confirm the chemical structure.[11] The spectra would show characteristic peaks for the
aromatic protons, the protons of the Boc group (a singlet around 1.4 ppm), and the N-H
protons.[8]

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional
groups. Expected characteristic absorption bands include N-H stretching, C=0 stretching
from both the carboxylic acid and the carbamate (Boc group), and aromatic C-H and C=C
stretching.[8][11]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the
compound (252.27 g/mol ).[11]

Visualized Workflow: Synthesis and Purification

The following diagram illustrates the logical workflow for the synthesis and purification of 2-(2'-

N-Boc-hydrazino)benzoic acid.
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Caption: Workflow for the synthesis and purification of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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